Cas no 2172383-04-7 (2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanoylazetidin-3-yl}acetic acid
• CAS No: 2172383-04-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6358308
• PubChem ID: 165546272
• Update Time: 2025-10-25

2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanoylazetidin-3-yl}acetic acid
• 2-{1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanoyl]azetidin-3-yl}acetic acid
• EN300-1518211
• 2172383-04-7

• Inchi： 1S/C28H34N2O5/c1-28(2,12-11-25(31)30-16-19(17-30)15-26(32)33)13-14-29-27(34)35-18-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,19,24H,11-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： MKBFXXVFRFVIPK-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanoylazetidin-3-yl}acetic acid

Comprehensive Analysis of 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanoylazetidin-3-yl}acetic acid (CAS No. 2172383-04-7)

The compound 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanoylazetidin-3-yl}acetic acid (CAS No. 2172383-04-7) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and drug discovery. Its unique structure, featuring an azetidine ring and a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in bioconjugation, proteomics, and the development of therapeutic peptides.

In recent years, the demand for Fmoc-protected amino acids like 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanoylazetidin-3-yl}acetic acid has surged, driven by advancements in peptide-based therapeutics. This compound is particularly relevant in the context of personalized medicine and targeted drug delivery systems, where precise molecular modifications are critical. Its azetidine moiety offers conformational rigidity, which can enhance the stability and bioavailability of peptide drugs, addressing common challenges in peptide drug development.

The synthesis and application of CAS No. 2172383-04-7 align with current trends in green chemistry and sustainable pharmaceutical manufacturing. Researchers are exploring eco-friendly solvents and catalytic methods to produce such compounds with minimal environmental impact. Additionally, the rise of AI-driven drug discovery has increased the need for high-purity building blocks, as computational models predict novel peptide structures with therapeutic potential. This compound’s role in high-throughput screening and combinatorial chemistry further underscores its importance in modern drug discovery pipelines.

From a technical perspective, 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanoylazetidin-3-yl}acetic acid exhibits excellent compatibility with standard SPPS protocols. The Fmoc group provides robust protection for the amino functionality during synthesis, while the azetidine-3-yl acetic acid segment introduces steric constraints that can influence peptide folding and receptor binding. These properties make it a preferred choice for designing peptide mimetics and cyclic peptides, which are gaining traction in treating diseases like cancer, diabetes, and autoimmune disorders.

Quality control and analytical characterization of CAS No. 2172383-04-7 are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify purity and structural integrity. As regulatory standards for peptide-based drugs become stricter, the pharmaceutical industry is investing in advanced quality assurance methodologies for intermediates like this compound.

In summary, 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanoylazetidin-3-yl}acetic acid (CAS No. 2172383-04-7) represents a cutting-edge tool in peptide chemistry and drug development. Its versatility, combined with the growing emphasis on precision medicine and sustainable synthesis, positions it as a key player in the future of biopharmaceutical innovation. Researchers and industry professionals continue to explore its potential, driven by the urgent need for novel therapeutics in a rapidly evolving healthcare landscape.